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Compound of Interest

Compound Name: Hdac6-IN-27

Cat. No.: B15137087 Get Quote

Essential Safety and Handling Guide for Hdac6-
IN-27
This document provides crucial safety protocols and logistical procedures for the handling and

disposal of Hdac6-IN-27. It is intended for researchers, scientists, and professionals in drug

development who may work with this potent and selective HDAC6 inhibitor. Adherence to these

guidelines is essential for ensuring personal safety and maintaining a compliant laboratory

environment.

Hazard Identification and Physicochemical Data
Hdac6-IN-27 is a potent small molecule inhibitor intended for research use only. While a

specific Safety Data Sheet (SDS) for Hdac6-IN-27 is not publicly available, data from

analogous hydroxamate-based HDAC inhibitors, such as SAHA (Vorinostat), indicate that

compounds in this class may present significant health risks.[1][2] Users must handle Hdac6-
IN-27 as a potentially hazardous substance.

Assumed Hazards Based on Class:

Health Hazards: May be harmful if swallowed, inhaled, or absorbed through the skin.[1]

Similar compounds are suspected of causing genetic defects and may damage fertility or an

unborn child.[1][2] Prolonged or repeated exposure could cause organ damage.[1]
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Physical State: Typically a solid powder, which can create an inhalation hazard if dust is

generated.[3]

Quantitative Data Summary Below is a summary of available data for Hdac6-IN-27 and a

representative compound, SAHA (Vorinostat), for hazard comparison.

Property Hdac6-IN-27
SAHA (Vorinostat) -
Reference Compound

CAS Number 2758023-91-3 149647-78-9[1]

Molecular Formula C₁₅H₁₅N₃O₄ C₁₄H₂₀N₂O₃[1]

Molecular Weight 301.30 g/mol 264.32 g/mol [1]

Appearance Solid Solid[1]

Primary Hazards (Not specified)

Germ cell mutagenicity (Cat.

2), Reproductive toxicity (Cat.

1B), STOT RE (Cat. 1)[1]

Storage Temperature
Powder: -20°CIn solvent:

-80°C
Store locked up[2]

Personal Protective Equipment (PPE)
A risk assessment must be conducted before handling. However, the minimum required PPE

for any manipulation of Hdac6-IN-27, whether in solid or solution form, is detailed below.[4][5]

[6]
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PPE Category Specification Rationale

Eye & Face Protection

Chemical safety goggles

marked with "Z87".[4] A full-

face shield should be worn

over goggles when there is a

significant risk of splashing.[5]

Protects eyes from dust

particles and chemical

splashes.[5]

Hand Protection

Chemical-resistant nitrile

gloves (minimum).[4][5]

Double-gloving is strongly

recommended when handling

the neat compound or

concentrated solutions.[3][5]

Prevents dermal absorption.[5]

Nitrile gloves provide good

protection against incidental

chemical exposure.[4]

Body Protection

A fully-fastened laboratory

coat. A disposable, fluid-

resistant gown with long

sleeves is recommended when

handling larger quantities or

during procedures with high

splash risk.[3][5]

Protects skin and personal

clothing from contamination.[5]

Respiratory Protection

Not typically required for small

quantities handled in a certified

chemical fume hood. If

weighing or handling powders

outside of a containment

device, a NIOSH-approved

N95 or higher-rated respirator

is mandatory.[3][5]

Prevents inhalation of

aerosolized powder, which is a

primary exposure route.[3]

Operational Plan: Step-by-Step Handling Protocol
All handling of Hdac6-IN-27 must be performed within a certified chemical fume hood to

minimize inhalation exposure.

Protocol for Handling Solid Compound:
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Preparation: Before starting, ensure the fume hood is operational and the work area is clean

and decontaminated. Post a warning sign indicating that a potent compound is in use.

Don PPE: Put on all required PPE as specified in the table above, including double gloves.

Weighing: Perform all weighing operations on a tared weigh paper or in a disposable weigh

boat within the fume hood. Use a spatula to handle the powder and avoid generating dust.[3]

Do not tap the container.

Closing: After weighing, securely close the primary container of Hdac6-IN-27.

Cleanup: Decontaminate the spatula and the balance area. Dispose of the weigh paper/boat

as contaminated solid waste.

Protocol for Preparing Solutions:

Preparation: Follow steps 1 and 2 from the solid handling protocol.

Solubilization: Place the vessel containing the weighed Hdac6-IN-27 powder inside the fume

hood. Slowly add the desired solvent to the powder to prevent splashing.[3]

Mixing: Cap the vessel and mix using a vortex or sonicator until the compound is fully

dissolved.

Storage: Store the resulting solution in a clearly labeled, sealed container at the appropriate

temperature (-80°C is common for stock solutions).

Emergency and Disposal Plan
Emergency Procedures: Spills and Exposure
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Emergency Type Immediate Action Plan

Minor Spill (Solid)

1. Alert others in the area. 2. Gently cover the

spill with absorbent pads to avoid raising dust.

3. Wet the absorbent material with a suitable

solvent (e.g., 70% ethanol) to dampen the

powder. 4. Carefully collect all material using

forceps and place it into a sealed container for

hazardous waste.[7][8] 5. Decontaminate the

area with an appropriate cleaning agent.

Personal Exposure

Skin: Immediately flush the affected area with

copious amounts of water for at least 15

minutes while removing contaminated clothing.

[7][9] Eyes: Immediately flush eyes with water

for at least 15 minutes at an eyewash station,

holding eyelids open.[7][9] Ingestion/Inhalation:

Move to fresh air. SEEK IMMEDIATE MEDICAL

ATTENTION for any exposure route. Provide

the SDS or chemical name to medical

personnel.[10]

Waste Disposal Protocol

All waste containing Hdac6-IN-27 must be treated as hazardous chemical waste and

segregated from general lab trash.[3]
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Waste Stream Disposal Procedure

Unused Compound & Solutions

Collect in a designated, sealed, and clearly

labeled hazardous waste container. The label

must include "Hazardous Waste," the chemical

name "Hdac6-IN-27," and the primary hazard(s)

(e.g., "Toxic").

Contaminated Labware (Solid)

All disposable items (gloves, pipette tips, tubes,

gowns, weigh boats) that have come into

contact with Hdac6-IN-27 must be placed in a

designated hazardous waste container lined

with a heavy-duty plastic bag.[3]

Contaminated Labware (Glass)

Reusable glassware should be decontaminated

by rinsing with a suitable solvent three times.

The first two rinses must be collected and

disposed of as hazardous liquid waste.[3] After

decontamination, glassware can be washed

normally.

Empty Primary Container

The empty manufacturer's vial or container must

be triple-rinsed with a suitable solvent. Collect

all rinsate as hazardous liquid waste. After

rinsing and air-drying, deface the original label

and dispose of the container according to

institutional guidelines for rinsed glass or plastic.

[3]

Workflow Visualization
The following diagram outlines the complete handling and disposal workflow for Hdac6-IN-27,

from receipt of the compound to the final disposal of all associated waste streams.
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Caption: Workflow for safe handling and disposal of Hdac6-IN-27.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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